Cas no 1804183-84-3 (3-(Bromomethyl)-5-ethylphenylhydrazine)

• Product Name: 3-(Bromomethyl)-5-ethylphenylhydrazine
• CAS No: 1804183-84-3
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 4935046
• Update Time: 2025-05-25

3-(Bromomethyl)-5-ethylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-ethylphenylhydrazine

• Inchi： 1S/C9H13BrN2/c1-2-7-3-8(6-10)5-9(4-7)12-11/h3-5,12H,2,6,11H2,1H3
• InChI Key： LKRWBOCTNNHEFF-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CC(=C1)CC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 2.5
• Topological Polar Surface Area: 38

Additional information on 3-(Bromomethyl)-5-ethylphenylhydrazine

3-(Bromomethyl)-5-Ethylphenylhydrazine: A Comprehensive Overview

3-(Bromomethyl)-5-Ethylphenylhydrazine, also known by its CAS number CAS No. 1804183-84-3, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical processes. Recent studies have highlighted its role in synthesizing complex molecules, making it a valuable tool in modern chemical research.

The molecular structure of 3-(Bromomethyl)-5-Ethylphenylhydrazine consists of a phenyl ring substituted with a bromomethyl group at the 3-position and an ethyl group at the 5-position, along with a hydrazine moiety. This arrangement imparts distinctive reactivity and selectivity, which are crucial for its applications in organic synthesis. The presence of the hydrazine group allows for versatile reactions, including condensations and reductions, while the bromomethyl group serves as an excellent leaving group, facilitating substitution reactions.

Recent advancements in synthetic methodologies have enhanced the efficiency of producing 3-(Bromomethyl)-5-Ethylphenylhydrazine. Researchers have developed novel catalysts that improve reaction yields and reduce side reactions, making the synthesis more cost-effective and environmentally friendly. These improvements are particularly relevant in large-scale production scenarios, where optimization is critical.

In terms of applications, 3-(Bromomethyl)-5-Ethylphenylhydrazine has found utility in drug discovery and development. Its ability to form bioactive compounds through various coupling reactions makes it a valuable intermediate in pharmaceutical chemistry. Additionally, it has been employed in the synthesis of advanced materials, such as polymers and nanoparticles, where precise control over molecular architecture is essential.

The compound's role in catalysis is another area of active research. Studies have demonstrated that 3-(Bromomethyl)-5-Ethylphenylhydrazine can act as a ligand in transition metal catalysts, enhancing their activity and selectivity in key transformations. This opens new avenues for its use in industrial catalytic processes.

Safety considerations are paramount when handling 3-(Bromomethyl)-5-Ethylphenylhydrazine. Proper storage and handling procedures must be followed to mitigate risks associated with exposure. Recent safety data highlight the importance of using appropriate personal protective equipment and ensuring adequate ventilation during its use.

In conclusion, 3-(Bromomethyl)-5-Ethylphenylhydrazine stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application techniques underscore its importance in contemporary chemical research and industry.